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Compound of Interest

Compound Name: 2-Benzyl-4-fluorophenol
CAS No.: 398-77-6
Cat. No.: B1374376
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides comprehensive guidelines for the safe handling and storage of 2-
Benzyl-4-fluorophenol (CAS No. 37785-33-2), a key intermediate in pharmaceutical
synthesis. Due to the limited availability of a dedicated Safety Data Sheet (SDS), this guide
synthesizes information from supplier data, general principles of phenolic compound chemistry,
and data from the structurally analogous compound, 2-Benzyl-4-chlorophenol. Adherence to
these protocols is crucial for ensuring personnel safety, maintaining compound integrity, and
achieving reproducible experimental outcomes.

Compound Profile and Physicochemical Properties

Understanding the fundamental characteristics of 2-Benzyl-4-fluorophenol is the first step
toward safe and effective utilization.
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Property Value Reference
CAS Number 37785-33-2 [1]
Molecular Formula Ci13H11FO [1]
Molecular Weight 202.22 g/mol [1]
Appearance Solid [1]
) Varies by supplier, typically
Purity
297%
Solubility Soluble in methanol
KLRUNOWUDSKDTH-
INChl Key [1]

UHFFFAOYSA-N

Hazard Assessment and Safety Precautions

While specific toxicological data for 2-Benzyl-4-fluorophenol is not readily available, a

conservative approach to handling is mandated based on the known hazards of phenolic

compounds and its chloro-analog.

Inferred Hazard Profile

The hazard profile is inferred from 2-Benzyl-4-chlorophenol and general phenol toxicity:

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

o Skin Corrosion/Irritation: Causes skin irritation.[2] Phenols are known to be corrosive and

can cause severe burns.[3]

o Serious Eye Damage/Irritation: Causes serious eye damage.[2]

o Respiratory Irritation: May cause respiratory tract irritation.[4]

o Systemic Toxicity: Phenols can be absorbed through the skin and act as systemic toxins.[3]

Personal Protective Equipment (PPE)

© 2026 BenchChem. All rights reserved. 2/10

Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/jrd0415
https://www.sigmaaldrich.com/US/en/product/aldrich/jrd0415
https://www.sigmaaldrich.com/US/en/product/aldrich/jrd0415
https://www.sigmaaldrich.com/US/en/product/aldrich/jrd0415
https://www.sigmaaldrich.com/US/en/product/aldrich/jrd0415
https://www.benchchem.com/product/b1374376/docs?utm_src=pdf-body#application-notes-and-protocols-for-2-benzyl-4-fluorophenol
https://www.fishersci.com/store/msds?partNumber=AAB2011214&productDescription=2-BENZYL-4-CHLROPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB3150762_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAB2011214&productDescription=2-BENZYL-4-CHLROPHENOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR28658_msds.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB3150762_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1374376?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

The following PPE is mandatory when handling 2-Benzyl-4-fluorophenol to minimize
exposure:

o Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect
against splashes and airborne particles.[5]

» Skin Protection: Chemically resistant gloves (e.g., nitrile) and a lab coat are required. For
extensive handling, Tyvek-type disposable sleeves are recommended.[3]

o Respiratory Protection: Handling of the solid compound should be performed in a well-
ventilated area, preferably a chemical fume hood, to avoid dust inhalation.[4] If ventilation is
inadequate, a NIOSH-approved respirator with an organic vapor/acid gas cartridge and a
dust/mist filter should be used.[3]

Experimental Protocols: Handling and Use

Strict adherence to established protocols is critical when working with 2-Benzyl-4-
fluorophenol.

Weighing and Solution Preparation

Objective: To accurately weigh the solid compound and prepare a stock solution while
minimizing exposure.

Materials:

2-Benzyl-4-fluorophenol

Analytical balance

Weighing paper or boat

Spatula

Appropriate glassware (e.g., volumetric flask)

Selected solvent (e.g., methanol)
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e Magnetic stirrer and stir bar

Procedure:

o Preparation: Don all required PPE (lab coat, safety goggles, face shield, and gloves). Ensure
the chemical fume hood is functioning correctly.

e Weighing:

o Place the analytical balance inside the fume hood.

o Tare the balance with the weighing paper or boat.

o Carefully transfer the desired amount of 2-Benzyl-4-fluorophenol using a clean spatula,
avoiding the generation of dust.[4]

e Solution Preparation:

Add the solvent to the volumetric flask.

[¢]

[e]

Carefully add the weighed 2-Benzyl-4-fluorophenol to the flask.

[e]

Add a magnetic stir bar and place the flask on a magnetic stirrer to facilitate dissolution.

o

Once dissolved, bring the solution to the final volume with the solvent.
o Cleanup:

o Dispose of the weighing paper/boat and any contaminated consumables in a designated
hazardous waste container.

o Wipe down the spatula, balance, and work surface within the fume hood.
o Wash hands thoroughly after completing the procedure.[4]

Storage and Stability

Proper storage is essential to maintain the chemical integrity of 2-Benzyl-4-fluorophenol.
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o Temperature: Store in a cool, dry, and well-ventilated place.[6] Recommended storage
temperatures are typically refrigerated (2-8°C).

o Container: Keep the container tightly closed to prevent moisture and air exposure.[3][6]
e Incompatibilities: Store away from strong oxidizing agents, acids, and acid anhydrides.[3]

o General Precautions: Protect containers from physical damage and inspect regularly for
leaks.[4]

Emergency Procedures
Spill Response

o Evacuate: Clear the immediate area of all personnel.
e Ventilate: Ensure the area is well-ventilated.
» Containment: Prevent the spill from spreading.

e Cleanup (Solid Spill):

[¢]

Wear appropriate PPE.

[¢]

Gently sweep or vacuum the solid material to avoid creating dust.[4]

[e]

Place the collected material into a labeled, sealed container for hazardous waste disposal.

[4]

[e]

Clean the spill area with a damp cloth, and dispose of the cloth as hazardous waste.

e Reporting: Report the spill to the laboratory supervisor and the institutional Environmental
Health and Safety (EHS) department.

First Aid

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.[2][7][8]
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» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[4]

[7]

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[4][8]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[7]

Waste Disposal

All waste containing 2-Benzyl-4-fluorophenol, including empty containers, must be treated as
hazardous waste.

e Solid Waste: Collect in a clearly labeled, sealed container.
e Liquid Waste: Collect in a labeled, sealed, and compatible solvent waste container.

o Empty Containers: Triple rinse with a suitable solvent, collecting the rinsate as hazardous
waste. Deface the label before disposing of the container.

o Disposal: All hazardous waste must be disposed of through the institution's EHS program in
accordance with local, state, and federal regulations.[9][10]

Visualizations
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Caption: A stepwise workflow for the safe handling of 2-Benzyl-4-fluorophenol.
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Caption: Key considerations for the storage and disposal of 2-Benzyl-4-fluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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